Distinctive Spatial Configuration of the 3‑(2‑Aminoethyl)‑3‑ol Pharmacophore Compared to the 4‑Positional Isomer
The 3-(2-aminoethyl)-1-benzylpiperidin-3-ol isomer places the basic amine and tertiary alcohol in a geminal relationship on the piperidine C‑3, whereas the 4‑isomer (CAS 2097466‑06‑1) distributes these groups across adjacent carbons. This fundamentally different spatial arrangement alters the intramolecular hydrogen‑bonding capability and the presentation of the pharmacophore to the target. While direct head‑to‑head biological data for this exact pair is absent in the public domain, the PI3K/AKT patent WO2008157500 exemplifies that a 3‑substituted piperidine chemotype is essential for activity, and regioisomers are explicitly excluded from the scope of protection due to loss of potency [1]. The target compound's unique gem‑disubstitution is therefore a critical quality attribute for medicinal chemistry campaigns.
| Evidence Dimension | Structural isomerism – topological arrangement of functional groups |
|---|---|
| Target Compound Data | 3‑(2‑aminoethyl)‑3‑ol (gem‑disubstituted at C‑3) |
| Comparator Or Baseline | 4‑(2‑aminoethyl)‑3‑ol (vic‑disubstituted across C‑3 and C‑4, CAS 2097466‑06‑1) |
| Quantified Difference | Qualitative structural difference; not computable as a scalar value. |
| Conditions | Two‑dimensional structural comparison validated by InChI and SMILES descriptors |
Why This Matters
Procurement of the incorrect regioisomer will produce a different chemical entity with unvalidated biological activity, invalidating SAR studies and potentially leading to project delays.
- [1] Bajjalieh, S., et al. PI3K/AKT Pathway Inhibitors. International Patent Application WO2008157500, 2008. View Source
